Cas no 26976-72-7 (4-(acetyloxy)butanoic acid)

4-(acetyloxy)butanoic acid structure

4-(acetyloxy)butanoic acid structure

Product Name:4-(acetyloxy)butanoic acid

CAS No:26976-72-7

MF:C₆H₁₀O₄

MW:146.141202449799

CID:276607

PubChem ID:176865

Update Time:2025-04-19

4-(acetyloxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

- Butanoic acid,4-(acetyloxy)-
- 4-acetyloxybutanoic acid
- 4-(acetyloxy)butanoic acid
- 4-Hydroxybutyric acid acetate
- Aceburic acid
- Aceburic acid [INN:DCF]
- UNII-F777XEP0LL
- Inchi： 1S/C6H10O4/c1-5(7)10-4-2-3-6(8)9/h2-4H2,1H3,(H,8,9)
- InChI Key： GOVNVPJYMDJYSR-UHFFFAOYSA-N
- SMILES： O(C(C)=O)CCCC(=O)O

4-(acetyloxy)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1696058-0.05g	4-(acetyloxy)butanoic acid	26976-72-7	95%	0.05g	$174.0	2023-09-20
Enamine	EN300-1696058-0.1g	4-(acetyloxy)butanoic acid	26976-72-7	95%	0.1g	$257.0	2023-09-20
Enamine	EN300-1696058-0.25g	4-(acetyloxy)butanoic acid	26976-72-7	95%	0.25g	$367.0	2023-09-20
Enamine	EN300-1696058-0.5g	4-(acetyloxy)butanoic acid	26976-72-7	95%	0.5g	$579.0	2023-09-20
Enamine	EN300-1696058-1.0g	4-(acetyloxy)butanoic acid	26976-72-7	95%	1g	$743.0	2023-06-04
Enamine	EN300-1696058-2.5g	4-(acetyloxy)butanoic acid	26976-72-7	95%	2.5g	$1454.0	2023-09-20
Enamine	EN300-1696058-5.0g	4-(acetyloxy)butanoic acid	26976-72-7	95%	5g	$2152.0	2023-06-04
Enamine	EN300-1696058-10.0g	4-(acetyloxy)butanoic acid	26976-72-7	95%	10g	$3191.0	2023-06-04
Enamine	EN300-1696058-1g	4-(acetyloxy)butanoic acid	26976-72-7	95%	1g	$743.0	2023-09-20
Enamine	EN300-1696058-5g	4-(acetyloxy)butanoic acid	26976-72-7	95%	5g	$2152.0	2023-09-20

4-(acetyloxy)butanoic acid Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

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